((1R,5S)-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone

• IUPAC Name: (3-imidazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)-(4-methylthiadiazol-5-yl)methanone
• InChI: InChI=1S/C14H17N5OS/c1-9-13(21-17-16-9)14(20)19-10-2-3-11(19)7-12(6-10)18-5-4-15-8-18/h4-5,8,10-12H,2-3,6-7H2,1H3
• InChI Key: GSUWOFCRXGSPJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2C3CCC2CC(C3)N4C=CN=C4
• Molecular Formula: C14H17N5OS
• Molecular Weight: 303.39 g/mol

Description

((1R,5S)-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone is a useful research compound. Its molecular formula is C14H17N5OS and its molecular weight is 303.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis and characterization of imidazole and thiadiazole derivatives reveal their potential as building blocks for complex molecular architectures. Studies have focused on exploring the synthesis routes, structural properties, and applications of these heterocyclic compounds in various fields, including medicinal chemistry and material science. For instance, the research on transition metal complexes containing bis(imidazolin-2-imine) ligands highlights the importance of these compounds in developing new catalytic systems (Glöge et al., 2015).

Antimicrobial and Antitumoral Activities

• The antimicrobial and antitumoral properties of imidazole and thiadiazole derivatives have been a significant focus. These compounds are studied for their potential to inhibit the growth of various bacterial and fungal strains, offering a pathway to new therapeutic agents. For example, novel imidazo[2,1-b]thiazole derivatives have been synthesized and evaluated for their antimicrobial, antimalarial, and antitubercular activities, demonstrating the versatility of these heterocycles in drug discovery (Vekariya et al., 2017).

Material Science Applications

• In material science, the synthesis and application of imidazole and thiadiazole derivatives contribute to the development of new materials with unique properties. These compounds are investigated for their potential in creating luminescent materials, which can be used in a variety of applications, including sensors and light-emitting devices. The synthesis of 1,3-diarylated imidazo[1,5-a]pyridine derivatives with significant Stokes' shifts is an example of how these heterocycles can be utilized in the design of low-cost emitters for optical applications (Volpi et al., 2017).